Cas no 131435-06-8 ((+)-Epi-Quercitol)

• Product Name: (+)-Epi-Quercitol
• CAS No: 131435-06-8
• MF: C₆H₁₂O₅
• MW: 164.1565
• CID: 898633
• PubChem ID: 87557884
• Update Time: 2024-11-02

(+)-Epi-Quercitol Chemical and Physical Properties

Names and Identifiers

• (+)-epi-quercitol
• (1R,2S,4S,5S)-cyclohexane-1,2,3,4,5-pentol
• 1D-1,2,3,5
• 1D-1,2,3,5 4-Cyclohexanepentol
• 4-Cyclohexanepentol
• cyclohexane-1r,2t,3,4c,5t-pentaol
• DL-1-deoxy-muco-inositol
• DL-proto-quercitol
• proto-quercitol
• 1D-1,2,3,5/4-Cyclohexanepentol
• Q0070
• DTXSID20448728
• HY-W145676
• CHEMBL3349943
• (1S,2S,4S,5R)-cyclohexane-1,2,3,4,5-pentol
• 131435-06-8
• IMPKVMRTXBRHRB-QRXFDPRISA-N
• (1R,2S,3R,4S,5S)-cyclohexane-1,2,3,4,5-pentol
• J-006001
• D-epi-Inositol, 2-deoxy-
• CS-0226109
• G78760
• CHEMBL34244
• D-epi-Inositol,2-deoxy-
• SCHEMBL12858619
• (+)-Epi-Quercitol

• MDL： MFCD06797162
• Inchi： 1S/C6H12O5/c7-2-1-3(8)5(10)6(11)4(2)9/h2-11H,1H2/t2-,3+,4-,5-,6?/m0/s1
• InChI Key： IMPKVMRTXBRHRB-QRXFDPRISA-N
• SMILES： O([H])C1([H])[C@]([H])([C@@]([H])(C([H])([H])[C@@]([H])([C@]1([H])O[H])O[H])O[H])O[H]

Computed Properties

• Exact Mass: 164.06800
• Monoisotopic Mass: 164.068
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 101
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.7

Experimental Properties

• Color/Form: Not determined
• Density: 1.796g/cm3
• Melting Point: 192.0 to 197.0 deg-C
• Boiling Point: 293.641ºC at 760 mmHg
• Flash Point: 146.216ºC
• Refractive Index: 1.708
• PSA: 101.15000
• LogP: -2.80540
• Solubility: Not determined

(+)-Epi-Quercitol Security Information

• Storage Condition：<0°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Secondary alcohols
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alcohols and polyols Secondary alcohols